![molecular formula C10H16N2O B1455803 1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol CAS No. 1496253-76-9](/img/structure/B1455803.png)
1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
Overview
Description
1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol is a chemical compound with the molecular formula C10H16N2O and a molecular weight of 180.25 . It is also known by other synonyms such as 1-(pyrazol-1-ylmethyl)cyclohexanol and Cyclohexanol, 1-(1H-pyrazol-1-ylmethyl)- .
Synthesis Analysis
The synthesis of pyrazole-based ligands, which are similar to the compound , has been demonstrated in various studies . These ligands were prepared via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine . Four pyrazole-based ligands were successfully synthesized and characterized .Molecular Structure Analysis
The molecular structure of 1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol consists of a cyclohexanol ring with a pyrazol-1-ylmethyl group attached to it . The pyrazole ring provides one sp2-nitrogen, which is capable of coordinating to a metal .Scientific Research Applications
Medicinal Chemistry: Drug Discovery
Pyrazole derivatives are widely recognized for their pharmacological potential. They exhibit a range of biological activities, including antibacterial , anti-inflammatory , anti-cancer , analgesic , anticonvulsant , anthelmintic , antioxidant , and herbicidal properties . The specific compound could be synthesized and tested for these activities, contributing to the discovery of new therapeutic agents.
Agrochemistry: Pesticide Development
In agrochemistry, pyrazole compounds have been used to develop pesticides that target specific pests without harming beneficial insects or the environment. The structural flexibility of pyrazoles allows for the fine-tuning of their pesticidal properties, making them valuable in creating more efficient and eco-friendly agricultural chemicals .
Coordination Chemistry: Ligand Synthesis
Pyrazoles can act as ligands in coordination chemistry, binding to metal ions to form complexes. These complexes have applications in catalysis, material science, and even medicinal chemistry. The subject compound’s unique structure could lead to the formation of novel metal complexes with interesting chemical and physical properties .
Organometallic Chemistry: Catalyst Design
In organometallic chemistry, pyrazole-based compounds are used to design catalysts that facilitate various chemical reactions. These catalysts can be employed in industrial processes to increase efficiency, reduce waste, and improve the sustainability of chemical production .
Synthetic Chemistry: Building Blocks
The pyrazole ring is a versatile scaffold in synthetic chemistry. It serves as a building block for synthesizing a wide array of complex molecules. Researchers can leverage the reactivity of “1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol” to create diverse chemical entities for further application in different scientific fields .
Pharmaceutical Research: Anti-Tubercular Agents
Recent studies have designed compounds similar to “1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol” as potential anti-tubercular agents. By combining in silico design, QSAR-driven virtual screening, synthesis, and experimental evaluation, these compounds are being developed to combat tuberculosis, showcasing the therapeutic relevance of pyrazole derivatives .
properties
IUPAC Name |
1-(pyrazol-1-ylmethyl)cyclohexan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O/c13-10(5-2-1-3-6-10)9-12-8-4-7-11-12/h4,7-8,13H,1-3,5-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYUWYXWGQBILCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CN2C=CC=N2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1H-pyrazol-1-yl)methyl]cyclohexan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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